5-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one

• IUPAC Name: 5-methoxy-3,3-dimethyl-2H-inden-1-one
• InChI: InChI=1S/C12H14O2/c1-12(2)7-11(13)9-5-4-8(14-3)6-10(9)12/h4-6H,7H2,1-3H3
• InChI Key: VQJNJGBSRXLRSA-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC(=O)C2=C1C=C(C=C2)OC)C
• Molecular Formula: C12H14O2
• Molecular Weight: 190.24 g/mol
• CAS RN: 60812-53-5

Description

5-Methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one, commonly known as 5-Methoxyindan-1-one, is a synthetic, non-steroidal, and non-aromatic indanone compound. It is a white crystalline powder with a molecular weight of 212.3 g/mol and a melting point of 121-123°C. 5-Methoxyindan-1-one has a wide range of applications in the scientific and medical fields, ranging from synthesis methods to biochemical and physiological effects.

Scientific Research Applications

Molecular Structure Studies

• Molecular Structure Analysis : Research by Małecka et al. (2005) involved the analysis of molecular structures similar to 5-methoxy-3,3-dimethyl-2,3-dihydro-1H-inden-1-one. They utilized NMR study and X-ray diffraction to determine the crystal structures, which aids in understanding the chemical properties and potential applications of such compounds (Małecka et al., 2005).

Receptor Binding and Synthesis

• Receptor Binding Analysis : Berardi et al. (2001) synthesized derivatives of this compound to study their affinities towards sigma1 and EBP sites. This kind of research is crucial for understanding how these compounds interact with biological systems (Berardi et al., 2001).

Anti-mycobacterial Activity

• Anti-mycobacterial Potential : Kumar et al. (2013) synthesized novel derivatives of this compound and evaluated their antimycobacterial activity. This signifies the potential of these compounds in developing new treatments for bacterial infections (Kumar et al., 2013).

Structural and Chemical Analysis

• Structural and Chemical Analysis : Various studies have been conducted focusing on the structural and chemical analysis of compounds similar to this compound. This includes understanding their crystal structures, molecular interactions, and potential for forming new chemical entities (Baddeley et al., 2017).

Synthesis and Application in Medicinal Chemistry

• Medicinal Chemistry Applications : The synthesis and application of derivatives of this compound in medicinal chemistry, particularly for the development of new therapeutic agents, have been explored. This includes investigating their antimicrobial, anti-inflammatory, and neuroprotective properties (Hutchinson et al., 2009).

Safety and Hazards

The compound has been assigned the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements include P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.

Synthesis routes and methods

Procedure details

A solution of 6-methoxy-1,1-dimethyl-indan (1 g, 5.67 mmol) in acetic acid (5 mL) is cooled to 0° C. and treated with a solution of chromium trioxide (1.3 g, 13 mmol) in acetic acid/H2O (5 mL/4 mL). Then the reaction mixture is allowed to warm to ambient temperature and stirred for 3 h. The reaction mixture is diluted and extracted with ethyl acetate (3×20 mL). The combined organic phases are washed with saturated aqueous NaHCO3 and brine and dried over Na2SO4. Evaporation of solvent affords 5-methoxy-3,3-dimethyl-indan-1-one as a yellow oil: ESMS m/z 191.1 (M+H+).